![molecular formula C10H10N2OS B3289270 3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde CAS No. 85691-70-9](/img/structure/B3289270.png)
3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde
Overview
Description
“3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde” is a chemical compound with the CAS Number: 85691-70-9. It has a molecular weight of 206.27 and its IUPAC name is 3-(ethylthio)imidazo[1,5-a]pyridine-5-carbaldehyde . The compound is typically in the form of a red powder .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine compounds, which includes “3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde”, has been a subject of intense research for numerous decades . A variety of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . These transformations involve cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
The InChI code for “3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde” is 1S/C10H10N2OS/c1-2-14-10-11-6-8-4-3-5-9(7-13)12(8)10/h3-7H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde” is a red powder . It has a molecular weight of 206.27 .Scientific Research Applications
Chemical Synthesis
“3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde” is a chemical compound with the molecular formula C10H10N2OS . It’s used in various chemical synthesis processes due to its unique structure and properties .
Materials Science
This compound, like other imidazo[1,5-a]pyridine derivatives, has potential applications in materials science . Its unique molecular structure can contribute to the development of new materials with specific properties .
Pharmaceutical Research
Imidazo[1,5-a]pyridine derivatives, including “3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde”, have shown promise in the pharmaceutical field . They could potentially be used in the development of new drugs .
Optoelectronic Devices
These compounds have been reported to have applications in optoelectronic devices . Their luminescent properties make them suitable for use in such technologies .
Sensors
The luminescent properties of imidazo[1,5-a]pyridine derivatives also make them useful in the development of sensors . They can be used to detect specific substances or changes in environmental conditions .
Confocal Microscopy and Imaging
Imidazo[1,5-a]pyridine derivatives can be used as emitters for confocal microscopy and imaging . This allows for detailed visualization of microscopic structures .
Future Directions
The synthesis of imidazo[1,5-a]pyridine compounds, including “3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde”, continues to be a subject of intense research . Future directions may include the development of new synthetic methodologies and the exploration of new applications for these compounds in the fields of agrochemicals and pharmaceuticals .
properties
IUPAC Name |
3-ethylsulfanylimidazo[1,5-a]pyridine-5-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2OS/c1-2-14-10-11-6-8-4-3-5-9(7-13)12(8)10/h3-7H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GELBCLWLUHGBSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=C2N1C(=CC=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethylsulfanyl-imidazo[1,5-a]pyridine-5-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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